Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

Catalog No. Product Name CAS No. Price
VC027479 2’-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic Acid, Sodium Salt 76204-02-9 Inquiry
VC027463 4-Methylumbelliferone 90-33-5 Inquiry
VC027465 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3-O-(α-L-fucopyranosyl)-β-D-glucopyranoside 383160-12-1 Inquiry
VC027473 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3-O-(β-D-galactopyranosyl)-α-D-galactopyranoside 210357-36-1 Inquiry
VC027467 4-Methylumbelliferyl 2-Acetamido-2-deoxy-4-O-(α-L-fucopyranosyl)-β-D-glucopyranoside 383160-13-2 Inquiry
VC027469 4-Methylumbelliferyl 2-Acetamido-2-deoxy-α-D-galactopyranoside 124223-99-0 Inquiry
VC027475 4-Methylumbelliferyl 2-Acetamido-2-deoxy-α-D-glucopyranoside 80265-04-9 Inquiry
VC027471 4-Methylumbelliferyl 2-Acetamido-2-deoxy-β-D-galactopyranoside 36476-29-6 Inquiry
VC027477 4-Methylumbelliferyl 2-Acetamido-2-deoxy-β-D-glucopyranoside 37067-30-4 Inquiry
VC027491 4-Methylumbelliferyl 6-Sulfo-2-acetamido-2-deoxy-α-D-glucopyranoside Potassium Salt 210357-37-2 Inquiry
VC027493 4-Methylumbelliferyl 6-Sulfo-2-acetamido-2-deoxy-β-D-glucopyranoside Potassium Salt 210357-38-3 Inquiry
VC027481 4-Methylumbelliferyl Decanoate 66185-70-4 Inquiry
VC027489 4-Methylumbelliferyl Phosphocholine 97055-84-0 Inquiry
VC027487 4-Methylumbelliferyl α-L-Idopyranosiduronic Acid Cyclohexylammonium Salt 66895-33-8 Inquiry
VC027483 4-Methylumbelliferyl β-D-Glucoside 18997-57-4 Inquiry
VC027495 4-Methylumbelliferyl β-D-N,N’,N”-Triacetylchitotrioside 53643-13-3 Inquiry
VC027455 Dihydrocytochalasin B 39156-67-7 Inquiry
VC027231 H-7 dihydrochloride 108930-17-2 Inquiry
VC027451 Methyl 2,3,4,6-Tetra-O-benzyl-α-D-glucopyranoside 17791-37-6 Inquiry
VC027453 Methyl 2,3,4,6-Tetra-O-benzyl-α-D-mannopyranoside 61330-62-9 Inquiry
VC027459 Methyl(triphenylphosphoranylidene)acetate 2605-67-6 Inquiry
VC027499 Minoxidil Sulfate 83701-22-8 Inquiry
VC027503 Monobromobimane 71418-44-5 Inquiry
VC027457 S-Methyl-L-thiocitrulline Dihydrochloride 156719-39-0 Inquiry
VC027461 α-Methyl-D,L-tryptophan Methyl Ester 114524-80-0 Inquiry


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